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An In-depth Technical Guide to the Chemical Structure and Properties of Chlorophyll c

Introduction
Chlorophyll c represents a family of accessory photosynthetic pigments found predominantly in

marine algae, including diatoms, dinoflagellates, and brown algae.[1][2] First reported in 1864

and isolated in 1942, these pigments play a crucial role in the light-harvesting complexes of

these organisms, enabling them to capture light energy in aquatic environments where blue-

green light penetrates deepest.[3] Unlike the more common chlorophylls a and b found in

terrestrial plants, chlorophyll c possesses a unique porphyrin macrocycle structure, rather than

a chlorin ring, and lacks the long isoprenoid tail.[1][4] This guide provides a detailed

examination of the chemical structure, physicochemical properties, biosynthesis, and biological

function of chlorophyll c, along with relevant experimental protocols for its study.

Chemical Structure of Chlorophyll c
The fundamental structure of chlorophyll c is a magnesium-containing tetrapyrrole with a fully

unsaturated porphyrin ring system.[3][5] This distinguishes it from chlorophylls a and b, which

are chlorins, meaning their D ring is partially reduced.[1] Another key structural feature is the

absence of the long phytol or other isoprenoid alcohol chain esterified at the C17 position;

instead, it has a trans-acrylic acid side chain.[3][4] This makes chlorophyll c a type of

chlorophyllide.
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The primary variants—chlorophyll c₁, c₂, and c₃—are distinguished by substitutions on the

porphyrin ring, primarily at the C8 and C7 positions.[3]

Chlorophyll c₁: Features an ethyl group (-CH₂CH₃) at the C8 position.[3]

Chlorophyll c₂: The most common form, it has a vinyl group (-CH=CH₂) at the C8 position.[1]

[4]

Chlorophyll c₃: A more polar variant, it is characterized by a methoxycarbonyl group (-

COOCH₃) at the C7 position.[3]

These structural variations influence the pigment's absorption spectrum and its function within

the light-harvesting apparatus.[3]

Chlorophyll c₁ Structure Chlorophyll c₂ Structure Chlorophyll c₃ Structure

C8: -CH₂CH₃ (Ethyl) C8: -CH=CH₂ (Vinyl) C7: -COOCH₃ (Methoxycarbonyl)

Click to download full resolution via product page

Figure 1: Comparative structures of Chlorophyll c₁, c₂, and c₃.

Physicochemical Properties
Chlorophyll c appears as yellowish-brown crystals or amorphous solids but exhibits a blue-

green color in dilute organic solutions.[3] It is soluble in polar organic solvents like methanol,

ethanol, and acetone, which facilitates its extraction from algal biomass.[3][6] The key

physicochemical and spectral properties are summarized below.

Data Presentation: Properties of Chlorophyll c Variants
The following table outlines the quantitative properties of the main chlorophyll c variants.

Absorption maxima can vary slightly depending on the specific solvent and its purity.
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Property Chlorophyll c₁ Chlorophyll c₂ Chlorophyll c₃

Molecular Formula C₃₅H₃₀MgN₄O₅[3] C₃₅H₂₈MgN₄O₅[3] C₃₆H₃₀MgN₄O₆[3]

Absorption Maxima

(Diethyl Ether)
444, 577, 626 nm[1] 447, 580, 627 nm[1] 452, 585, 625 nm[1]

Absorption Maxima

(Acetone)
447, 579, 629 nm[1] 450, 581, 629 nm[1] 452, 585, 627 nm[1]

Soret Band (Blue

Absorption)
~444-447 nm[1][3] ~447-450 nm[1][3] ~452-460 nm[3]

Q-Band (Red

Absorption)
~626-629 nm[1][3] ~627-629 nm[1][3] ~625-627 nm[3]

Molar Extinction

Coefficient (Soret

Peak)

~10⁵ M⁻¹ cm⁻¹[3] ~10⁵ M⁻¹ cm⁻¹[3] ~10⁵ M⁻¹ cm⁻¹[3]

Fluorescence

Emission
~650 nm[3] ~650 nm[3] Not specified

Distribution
Ubiquitous across

most chromophytes[3]

Most common form,

ubiquitous[1][3]

Restricted to certain

haptophytes, diatoms,

dinoflagellates[3]

Biosynthesis of Chlorophyll c
The biosynthesis of chlorophyll c branches from the main tetrapyrrole pathway shared with

chlorophyll a and hemes.[3] The pathway begins with the synthesis of protoporphyrin IX. A key

divergence occurs after the formation of divinylprotochlorophyllide (a) (DV-PChlide).

Unlike the pathway to chlorophyll a, which involves the reduction of the C17=C18 double bond

in the D ring by the enzyme protochlorophyllide oxidoreductase (POR), the chlorophyll c

pathway bypasses this step, preserving the fully unsaturated porphyrin ring.[1][3] The terminal

step is catalyzed by the recently identified enzyme CHLOROPHYLL C SYNTHASE (CHLCS), a

2-oxoglutarate-Fe(II) dioxygenase.[7] This enzyme oxidizes the propionate side chain at

position C17 to form the characteristic acrylic acid side chain of chlorophyll c.[1]
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Figure 2: Simplified biosynthetic pathway of Chlorophyll c.

Biological Function and Signaling
Chlorophyll c functions as an accessory pigment, broadening the spectrum of light available for

photosynthesis.[3] It absorbs strongly in the blue-violet region of the spectrum (447–520 nm),
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which is critical in aquatic environments where red light is rapidly attenuated with depth.[1]

It is located within the light-harvesting antenna complexes, often fucoxanthin-chlorophyll

proteins (FCPs), alongside chlorophyll a and carotenoids like fucoxanthin.[3] The energy

absorbed by chlorophyll c is transferred with extremely high efficiency (approaching 100%) to

chlorophyll a molecules within the photosystem reaction centers (P680 in Photosystem II and

P700 in Photosystem I).[3][8] This rapid energy transfer, occurring on ultrafast timescales

(<100 fs), is essential for powering the photosynthetic electron transport chain.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.wikipedia.org/wiki/Chlorophyll_c
https://grokipedia.com/page/Chlorophyll_c
https://grokipedia.com/page/Chlorophyll_c
https://en.wikipedia.org/wiki/Chlorophyll
https://grokipedia.com/page/Chlorophyll_c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Light-Harvesting Complex (FCP)

Sunlight
(Blue-Green Wavelengths)

Chlorophyll c Fucoxanthin

Antenna
Chlorophyll a

Energy Transfer
(<100 fs) Energy Transfer

Reaction Center
Chlorophyll a (P680/P700)

Energy Funneling

Photosynthetic
Electron Transport Chain

Charge Separation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Algal Biomass

Harvest Cells
(Centrifugation)

Solvent Extraction
(Acetone/Methanol + MgCO₃)

Clarify Extract
(Centrifugation)

Crude Pigment Extract

Concentrate
(Rotary Evaporation)

Purification
(Reverse-Phase HPLC)

Spectrophotometric Analysis
(UV-Vis)

QC/Analysis

Pure Chlorophyll c Fractions
(c₁, c₂, c₃)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1240455?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1240455?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Chlorophyll_c
https://www.fondriest.com/environmental-measurements/parameters/water-quality/algae-phytoplankton-chlorophyll/
https://grokipedia.com/page/Chlorophyll_c
https://microbenotes.com/chlorophyll/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8838077/
https://www.researchgate.net/figure/The-structures-of-chlorophyll-Chl-c-members-Chls-c1-c2-c3-protochlorophyllide-a_fig2_335592019
https://pubmed.ncbi.nlm.nih.gov/38157859/
https://pubmed.ncbi.nlm.nih.gov/38157859/
https://en.wikipedia.org/wiki/Chlorophyll
https://www.benchchem.com/product/b1240455#chemical-structure-and-properties-of-chlorophyll-c
https://www.benchchem.com/product/b1240455#chemical-structure-and-properties-of-chlorophyll-c
https://www.benchchem.com/product/b1240455#chemical-structure-and-properties-of-chlorophyll-c
https://www.benchchem.com/product/b1240455#chemical-structure-and-properties-of-chlorophyll-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1240455?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

